Cas no 899732-67-3 (N-{4-1-acetyl-5-(5-chlorofuran-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide)

• Product Name: N-{4-1-acetyl-5-(5-chlorofuran-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide
• CAS No: 899732-67-3
• MF: C₁₇H₁₈ClN₃O₄S
• MW: 395.860521793365
• CID: 5439693
• Update Time: 2025-06-08

N-{4-1-acetyl-5-(5-chlorofuran-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-acetyl-3-(5-chlorofuran-2-yl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide
• N-{4-1-acetyl-5-(5-chlorofuran-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

• Inchi： 1S/C17H18ClN3O4S/c1-3-26(23,24)20-13-6-4-12(5-7-13)14-10-15(21(19-14)11(2)22)16-8-9-17(18)25-16/h4-9,15,20H,3,10H2,1-2H3
• InChI Key： JMQHAOQLDCRDBU-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC=C(C2CC(C3=CC=C(Cl)O3)N(C(C)=O)N=2)C=C1)(=O)=O)C

Additional information on N-{4-1-acetyl-5-(5-chlorofuran-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide

Recent Advances in the Study of N-{4-1-acetyl-5-(5-chlorofuran-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS: 899732-67-3)

In recent years, the compound N-{4-1-acetyl-5-(5-chlorofuran-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS: 899732-67-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole and furan rings, has shown promising potential in various therapeutic applications. Researchers have been particularly interested in its mechanism of action, pharmacokinetics, and potential as a lead compound for drug development.

The synthesis and structural elucidation of 899732-67-3 have been well-documented in recent literature. The compound is synthesized through a multi-step process involving the condensation of 5-chlorofuran-2-carbaldehyde with hydrazine derivatives, followed by acetylation and sulfonylation. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structure. The presence of the sulfonamide group is particularly noteworthy, as it often enhances the compound's bioavailability and target specificity.

Recent studies have focused on the biological activity of 899732-67-3, particularly its inhibitory effects on specific enzymes and receptors. In vitro assays have demonstrated its efficacy as a potent inhibitor of cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory therapies. Additionally, preliminary data indicate that the compound may exhibit selective cytotoxicity against certain cancer cell lines, making it a candidate for further investigation in oncology research.

Pharmacokinetic studies of 899732-67-3 have revealed favorable absorption and distribution profiles. The compound exhibits moderate plasma protein binding and a half-life that supports once-daily dosing in preclinical models. Metabolism studies indicate that it is primarily metabolized by hepatic cytochrome P450 enzymes, with the major metabolites being inactive. These findings underscore the compound's potential as a viable drug candidate, pending further optimization and safety evaluations.

Despite these promising results, challenges remain in the development of 899732-67-3. Issues such as solubility, stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on derivatizing the core structure to improve these properties while maintaining or enhancing its biological activity. Computational modeling and structure-activity relationship (SAR) studies have been instrumental in guiding these modifications.

In conclusion, N-{4-1-acetyl-5-(5-chlorofuran-2-yl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}ethane-1-sulfonamide (CAS: 899732-67-3) represents a promising scaffold for drug discovery. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable candidate for further research. Continued investigation into its mechanisms, optimization of its pharmacokinetic properties, and evaluation of its safety profile will be critical in advancing this compound toward clinical applications.